2-phenyl-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)thiazole-4-carboxamide
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Description
2-phenyl-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)thiazole-4-carboxamide is a useful research compound. Its molecular formula is C17H16N4O2S and its molecular weight is 340.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The development of new synthetic methodologies for heterocyclic compounds, such as the one-step chemoselective thionation-cyclization of highly functionalized enamides mediated by Lawesson's reagent, highlights the versatility and efficiency in constructing complex molecules with potential biological activities. This process facilitates the introduction of various functional groups into thiazole derivatives, demonstrating the compound's role in innovative synthetic approaches Kumar, Parameshwarappa, & Ila, 2013.
Antibacterial and Antifungal Activities
The investigation into the antibacterial and antifungal properties of related heterocyclic compounds underscores their potential in addressing microbial resistance. For instance, compounds displaying promising antibacterial activity against Staphylococcus aureus and Bacillus subtilis, as well as antifungal efficacy, highlight the therapeutic potential of these chemical entities. Such studies are pivotal in identifying new antimicrobial agents in response to the growing need for effective treatments against resistant strains Palkar et al., 2017.
Anticancer Activity
The synthesis and characterization of novel compounds also extend to the evaluation of their anticancer properties. Research into N-[4-(1,3-benzothiazol-2-ylcarbamoyl)phenyl]pyrazine-2-carboxamide, for example, includes screening for antibacterial, antifungal, and anticancer activities. The assessment of these compounds against cancer cell lines, such as MDA-MB-231 breast cancer cells, contributes to the identification of potential anticancer agents, further exemplifying the diverse therapeutic applications of these heterocyclic compounds Senthilkumar, Umarani, & Satheesh, 2021.
Properties
IUPAC Name |
N-[1-(oxolan-3-yl)pyrazol-4-yl]-2-phenyl-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O2S/c22-16(15-11-24-17(20-15)12-4-2-1-3-5-12)19-13-8-18-21(9-13)14-6-7-23-10-14/h1-5,8-9,11,14H,6-7,10H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGAVXMMAUDCVCM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1N2C=C(C=N2)NC(=O)C3=CSC(=N3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.